Cas no 197435-52-2 (tert-Butyl 4-(pyridin-4-yl)phenylcarbamate)

• Product Name: tert-Butyl 4-(pyridin-4-yl)phenylcarbamate
• CAS No: 197435-52-2
• MF: C₁₆H₁₈N₂O₂
• MW: 270.326323986053
• CID: 2920260
• PubChem ID: 10778459
• Update Time: 2025-05-20

tert-Butyl 4-(pyridin-4-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• (4-pyridin-4-yl-phenyl)carbamic acid tert-butyl ester
• TERT-BUTYL N-[4-(PYRIDIN-4-YL)PHENYL]CARBAMATE
• tert-Butyl 4-(pyridin-4-yl)phenylcarbamate
• OTNVUOZRCCWISA-UHFFFAOYSA-N
• MFCD01318362
• D84431
• 197435-52-2
• SCHEMBL4759920

• Inchi： 1S/C16H18N2O2/c1-16(2,3)20-15(19)18-14-6-4-12(5-7-14)13-8-10-17-11-9-13/h4-11H,1-3H3,(H,18,19)
• InChI Key： OTNVUOZRCCWISA-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(C2C=CN=CC=2)=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 270.136827821Da
• Monoisotopic Mass: 270.136827821Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 51.2Ų

Additional information on tert-Butyl 4-(pyridin-4-yl)phenylcarbamate

Comprehensive Guide to tert-Butyl 4-(pyridin-4-yl)phenylcarbamate (CAS No. 197435-52-2): Properties, Applications, and Market Insights

tert-Butyl 4-(pyridin-4-yl)phenylcarbamate (CAS No. 197435-52-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, often referred to as tert-butyl carbamate derivative, features a unique molecular structure combining a pyridine ring and a phenylcarbamate group, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for tert-Butyl 4-(pyridin-4-yl)phenylcarbamate uses and CAS 197435-52-2 suppliers, highlighting its growing relevance in modern applications.

The chemical properties of tert-Butyl 4-(pyridin-4-yl)phenylcarbamate include a molecular weight of 270.33 g/mol and a purity typically exceeding 98%. Its solubility in organic solvents like dimethyl sulfoxide (DMSO) and methanol makes it suitable for laboratory-scale reactions. Recent studies have explored its role as a building block in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. Questions like "How to synthesize tert-Butyl 4-(pyridin-4-yl)phenylcarbamate?" and "What are the alternatives to CAS 197435-52-2?" are trending in academic forums, reflecting its importance in medicinal chemistry.

In the pharmaceutical industry, tert-Butyl 4-(pyridin-4-yl)phenylcarbamate is widely utilized as a precursor for active pharmaceutical ingredients (APIs). Its structural motif is found in compounds targeting inflammatory diseases and central nervous system (CNS) disorders. Additionally, agrochemical researchers are investigating its potential as a crop protection agent, with queries such as "tert-Butyl carbamate derivatives in agriculture" gaining traction. The compound’s stability under controlled conditions and compatibility with green chemistry principles further enhance its appeal.

The market for tert-Butyl 4-(pyridin-4-yl)phenylcarbamate is expanding, driven by increasing R&D investments in life sciences. Analytical techniques like HPLC and NMR are commonly employed to verify its quality, addressing frequent searches for CAS 197435-52-2 analytical methods. Regulatory compliance, such as REACH and FDA guidelines, ensures its safe handling and commercialization. As demand for high-purity chemical intermediates rises, this compound is poised to play a pivotal role in next-generation therapeutics and sustainable agriculture.

Innovations in synthetic routes, such as microwave-assisted reactions, have improved the efficiency of producing tert-Butyl 4-(pyridin-4-yl)phenylcarbamate. Environmental concerns have also prompted studies on biodegradable carbamate derivatives, aligning with global sustainability goals. With its versatile applications and robust market presence, this compound remains a focal point for researchers seeking advanced chemical solutions in 2024 and beyond.